Cas no 2197064-24-5 (t-Butyl N-[(2z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate)

t-Butyl N-[(2Z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate is a specialized carbamate derivative featuring a 2,6-difluorophenyl group and a hydroxyimino moiety. Its Z-configuration around the oxime double bond enhances stereochemical stability, making it valuable in synthetic and medicinal chemistry applications. The t-butyl carbamate group provides robust protection for amines, facilitating selective reactions in multi-step syntheses. This compound is particularly useful as an intermediate in the development of pharmaceuticals, agrochemicals, and bioactive molecules, owing to its well-defined structure and reactivity. Its fluorine substituents contribute to improved metabolic stability and binding affinity in target interactions, making it a versatile building block for advanced research.

t-Butyl N-[(2z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate structure

2197064-24-5 structure

Product Name:t-Butyl N-[(2z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate

CAS No:2197064-24-5

MF:C₁₃H₁₆F₂N₂O₃

MW:286.274550437927

CID:5194105

Update Time:2025-09-27

t-Butyl N-[(2z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

- t-Butyl N-[(2z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate
- Inchi： 1S/C13H16F2N2O3/c1-13(2,3)20-12(18)16-7-10(17-19)11-8(14)5-4-6-9(11)15/h4-6,19H,7H2,1-3H3,(H,16,18)
- InChI Key： SORIFDZDUMQYLQ-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C)(=O)NCC(C1=C(F)C=CC=C1F)=NO

t-Butyl N-[(2z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB514143-1 g	t-Butyl N-[(2z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate	2197064-24-5		1g	€381.80	2022-07-29
abcr	AB514143-5 g	t-Butyl N-[(2z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate	2197064-24-5		5g	€779.40	2022-07-29

t-Butyl N-[(2z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate Related Literature

1. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
2. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
3. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296

Additional information on t-Butyl N-[(2z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate

T-Butyl N-[(2Z)-2-(2,6-Difluorophenyl)-2-(Hydroxyimino)ethyl]carbamate (CAS No. 2197064-24-5): A Comprehensive Overview

T-Butyl N-[(2Z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate (CAS No. 2197064-24-5) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of carbamates, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The structure of T-Butyl N-[(2Z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate is characterized by a t-butyl group attached to a carbamate moiety, which is further linked to a substituted phenyl ring with two fluorine atoms and a hydroxyimino group. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it an interesting candidate for various pharmacological studies.

Recent research has focused on the pharmacological profile of T-Butyl N-[(2Z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in in vitro models of neurodegenerative diseases.

In the context of drug development, T-Butyl N-[(2Z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate has shown promise as a lead compound for the treatment of chronic inflammatory conditions and neurodegenerative disorders. Its ability to modulate multiple biological pathways makes it a versatile candidate for further optimization and clinical evaluation.

The synthesis of T-Butyl N-[(2Z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate involves several well-established chemical reactions. The key steps include the formation of the hydroxyimino group through a condensation reaction and the subsequent coupling with the t-butyl carbamate moiety. These synthetic routes are highly reproducible and can be scaled up for large-scale production, making the compound accessible for both academic research and industrial applications.

From a safety perspective, T-Butyl N-[(2Z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate has been evaluated for its toxicity and pharmacokinetic properties. Preclinical studies have demonstrated that it has a favorable safety profile with low toxicity at therapeutic doses. Furthermore, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been characterized to ensure its suitability for clinical trials.

In conclusion, T-Butyl N-[(2Z)-2-(2,6-difluorophenyl)-2-(hydroxyimino)ethyl]carbamate (CAS No. 2197064-24-5) is a promising compound with significant potential in the development of novel therapeutic agents. Its unique structure and multifaceted biological activities make it an attractive target for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover additional applications and optimize its therapeutic efficacy.